Cas no 2138128-23-9 (4-Oxazolecarboxylic acid, 5-(1-amino-2-methoxyethyl)-)

• Product Name: 4-Oxazolecarboxylic acid, 5-(1-amino-2-methoxyethyl)-
• CAS No: 2138128-23-9
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• CID: 5259372
• Update Time: 2025-10-28

4-Oxazolecarboxylic acid, 5-(1-amino-2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-(1-amino-2-methoxyethyl)-

• Inchi： 1S/C7H10N2O4/c1-12-2-4(8)6-5(7(10)11)9-3-13-6/h3-4H,2,8H2,1H3,(H,10,11)
• InChI Key： KGRWISMIOATBJY-UHFFFAOYSA-N
• SMILES： O1C(C(N)COC)=C(C(O)=O)N=C1

Additional information on 4-Oxazolecarboxylic acid, 5-(1-amino-2-methoxyethyl)-

Comprehensive Overview of 4-Oxazolecarboxylic acid, 5-(1-amino-2-methoxyethyl)- (CAS No. 2138128-23-9)

4-Oxazolecarboxylic acid, 5-(1-amino-2-methoxyethyl)- (CAS No. 2138128-23-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique oxazole ring structure and functional groups, plays a pivotal role in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to interact with biological targets such as enzymes and receptors. The presence of both amino and methoxyethyl groups enhances its versatility, making it a valuable building block in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 4-Oxazolecarboxylic acid, 5-(1-amino-2-methoxyethyl)- has surged due to their relevance in addressing global health challenges. For instance, the compound's structural features align with current trends in precision medicine and targeted drug delivery. Scientists are exploring its potential in designing inhibitors for diseases such as cancer and neurodegenerative disorders. Additionally, its compatibility with green chemistry principles has made it a subject of interest for sustainable pharmaceutical manufacturing. This aligns with the growing consumer and regulatory focus on environmentally friendly practices in the chemical industry.

The synthesis and characterization of 4-Oxazolecarboxylic acid, 5-(1-amino-2-methoxyethyl)- involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity and precise identification, which are critical for its application in research and development. Furthermore, the compound's stability under various conditions makes it suitable for long-term studies, a feature highly valued by academic and industrial researchers alike. Its molecular weight and solubility properties also contribute to its ease of use in laboratory settings.

From a commercial perspective, 4-Oxazolecarboxylic acid, 5-(1-amino-2-methoxyethyl)- is available through specialized chemical suppliers who cater to the needs of pharmaceutical and biotechnology companies. The compound's CAS No. 2138128-23-9 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. As the demand for custom synthesis and high-value intermediates grows, this compound is expected to play an increasingly important role in the supply chain. Its applications extend beyond pharmaceuticals, including agrochemicals and materials science, highlighting its multidisciplinary relevance.

In conclusion, 4-Oxazolecarboxylic acid, 5-(1-amino-2-methoxyethyl)- (CAS No. 2138128-23-9) represents a cutting-edge compound with broad potential in scientific and industrial applications. Its unique chemical properties, combined with the rising interest in heterocyclic chemistry and drug discovery, position it as a key player in modern research. As advancements in AI-driven molecular design and computational chemistry continue, the compound's role in innovation is likely to expand, offering new opportunities for breakthroughs in health and technology.